Cas no 2022214-63-5 (4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2022214-63-5
• MF: C₁₃H₁₇NS
• MW: 219.34578204155
• CID: 6329808
• PubChem ID: 165470262
• Update Time: 2025-07-14

4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• EN300-1074901
• 2022214-63-5

• Inchi： 1S/C13H17NS/c1-2-4-10(5-3-1)13-11-7-9-15-12(11)6-8-14-13/h1-2,7,9-10,13-14H,3-6,8H2
• InChI Key： DOGOLIHVXNPAPJ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1CC=CCC1

Computed Properties

• Exact Mass: 219.10817072g/mol
• Monoisotopic Mass: 219.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

Introducing 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No: 2022214-63-5): A Novel Compound with Implications in Modern Medicinal Chemistry

The compound 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, identified by its CAS number 2022214-63-5, represents a significant advancement in the realm of medicinal chemistry. This heterocyclic molecule combines the structural features of a cyclohexene moiety with a fused thienopyridine core, presenting a unique framework that has garnered attention for its potential pharmacological applications. The integration of these structural elements not only enhances the compound's molecular complexity but also opens up new avenues for therapeutic exploration.

Recent studies have highlighted the importance of thienopyridine derivatives in the development of novel pharmaceuticals. Thienopyridines, characterized by their benzothiophene and pyridine rings fused together, are known for their broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, and anticancer properties, making them valuable candidates for drug discovery. The introduction of a cyclohexene group in 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine introduces additional conformational flexibility and functional diversity, which can be exploited to modulate biological responses.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for designing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The cyclohexene ring can interact with biological targets in ways that linear or aromatic aliphatic chains might not, offering a novel mechanism of action. This structural innovation is particularly relevant in the context of developing treatments for neurological disorders, where precise modulation of receptor activity is crucial.

Moreover, the thienopyridine core itself is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for ensuring that a drug can reach its target site effectively within the body. The presence of the cyclohexene group further enhances these properties by contributing to the overall lipophilicity and metabolic stability of the molecule. This balance between hydrophobicity and hydrophilicity is often critical in determining a drug's efficacy and duration of action.

In light of these attributes, researchers have been exploring 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine as a potential lead compound for further derivatization. By modifying various functional groups attached to the cyclohexene or thienopyridine rings, scientists aim to optimize its biological activity and selectivity. Such modifications can fine-tune interactions with biological targets, reducing off-target effects and improving overall therapeutic efficacy.

Recent advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine. Molecular docking studies have been employed to predict how this compound might bind to various protein targets. These simulations provide valuable insights into binding affinities and orientation preferences, guiding experimental design and helping to accelerate the drug discovery process. Such computational approaches are increasingly integral to modern medicinal chemistry workflows.

The synthesis of 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine presents an intriguing challenge due to its complex heterocyclic structure. However， recent methodologies have made significant strides in facilitating the construction of such molecules efficiently and with high yield. Transition-metal-catalyzed reactions have emerged as particularly powerful tools for forming carbon-carbon bonds in complex frameworks. These methods allow for precise control over regiochemistry and stereochemistry， which are critical factors in determining a compound's biological activity.

Once synthesized， 4-(cyclohex-3-en-1-yl)-4H，5H，6H，7H-thieno[3，2-c]pyridine has been subjected to rigorous biological testing to evaluate its potential therapeutic applications。 Initial studies have shown promising results， particularly in terms of inhibiting enzymes involved in inflammatory pathways. In vitro assays have demonstrated that this compound can modulate the activity of key inflammatory mediators， suggesting its utility as an anti-inflammatory agent.

Furthermore， preclinical studies are underway to assess its safety profile and pharmacokinetic behavior in animal models。 These experiments are crucial for determining whether the compound can progress to clinical trials in humans。 The integration of cutting-edge technologies such as high-throughput screening (HTS) has expedited these processes， allowing researchers to rapidly test thousands of compounds against various biological targets.

The potential applications of 4-(cyclohexenyl)-thienopyridines extend beyond inflammation。 Emerging evidence suggests that these compounds may also exhibit antitumor properties by interfering with critical signaling pathways involved in cancer cell proliferation。 The ability to modulate these pathways offers a promising strategy for developing novel anticancer therapies， particularly those targeting drug-resistant forms of cancer.

The development of 4-(cyclohexenyl)-thienopyridines as therapeutic agents aligns with broader trends in medicinal chemistry aimed at creating more personalized medicine approaches。 By understanding how individual structural features contribute to biological activity， researchers can design drugs tailored to specific patient populations or disease subtypes。 This personalized approach holds great promise for improving treatment outcomes and reducing side effects associated with conventional therapies。

In conclusion,4-(cyclohexenyl)-thienopyridines, including 4-(cyclohexenyl)-thieno[3，2-c]pyridine (CAS No: 2022214—63—5) ， represent a exciting frontier in medicinal chemistry。 Their unique structural features、 potential therapeutic applications、 and compatibility with modern drug discovery technologies make them compelling candidates for further development。 As research continues to uncover new insights into their biology、 synthetic methodologies will continue to evolve、 paving the way for innovative treatments across multiple disease areas。